5-Bromo-2-iodopyrimidine
Overview
Description
5-Bromo-2-iodopyrimidine is a chemical compound that can be synthesized by reacting 5-bromo-2-chloropyrimidine with hydroiodic acid . It can be used to synthesize 5,5′-dibromo-2,2′-bipyrimidine and O,O′-dimethyl hyrtinadine A .
Synthesis Analysis
5-Bromo-2-iodopyrimidine serves as a useful intermediate in selective palladium-catalysed cross-coupling reactions. It can react with a wide range of arylboronic acids and alkynylzincs to give the efficient syntheses of many substituted pyrimidine compounds .Molecular Structure Analysis
The complete molecule of 5-Bromo-2-iodopyrimidine is located on a crystallographic mirror plane . More detailed information about its molecular structure can be found in the references .Chemical Reactions Analysis
5-Bromo-2-iodopyrimidine is a novel, useful intermediate in selective palladium-catalysed cross-coupling reactions. It can react with a wide range of arylboronic acids and alkynylzincs to give the efficient syntheses of many substituted pyrimidine compounds .Physical And Chemical Properties Analysis
5-Bromo-2-iodopyrimidine is a solid compound with a molecular weight of 284.88 . More detailed physical and chemical properties can be found in the references .Scientific Research Applications
Palladium-Catalysed Cross-Coupling Reactions
5-Bromo-2-iodopyrimidine has been found to be a useful intermediate in selective palladium-catalysed cross-coupling reactions . This compound can react with a wide range of arylboronic acids and alkynylzincs to efficiently synthesize many substituted pyrimidine compounds .
Synthesis of 5,5′-Dibromo-2,2′-Bipyrimidine
5-Bromo-2-iodopyrimidine can be used to synthesize 5,5′-dibromo-2,2′-bipyrimidine . This compound is a useful intermediate in the synthesis of various organic compounds.
Synthesis of O,O′-Dimethyl Hyrtinadine A
Another application of 5-Bromo-2-iodopyrimidine is in the synthesis of O,O′-dimethyl hyrtinadine A . This compound is a potential candidate for various biological studies.
Vascular Endothelial Growth Factor Receptor 2 Inhibitor
In Chinese research, 5-Bromo-2-iodopyrimidine has been used to prepare pyrazinyl pyrimidines as effective inhibitors of vascular endothelial growth factor receptor 2 . This has potential applications in the treatment of diseases where this receptor plays a key role, such as certain types of cancer.
Synthesis of Conformationally Constrained Glucagon Receptor Antagonists
5-Bromo-2-iodopyrimidine is also used in the preparation of novel conformationally constrained glucagon receptor antagonists . These antagonists have potential therapeutic applications in the treatment of type 2 diabetes.
Chemical Intermediate in Organic Synthesis
Due to its unique structure, 5-Bromo-2-iodopyrimidine is often used as a chemical intermediate in the synthesis of various organic compounds . Its reactivity with different functional groups makes it a versatile tool in organic synthesis.
Mechanism of Action
Target of Action
5-Bromo-2-iodopyrimidine is a chemical compound that has been used in the synthesis of various other compounds . .
Mode of Action
5-Bromo-2-iodopyrimidine has been used as an intermediate in selective palladium-catalysed cross-coupling reactions . This involves the compound interacting with a wide range of arylboronic acids and alkynylzincs to efficiently synthesize many substituted pyrimidine compounds .
Biochemical Pathways
The compound plays a crucial role in the synthesis of many substituted pyrimidine compounds , which are known to be involved in a wide range of biological processes.
Result of Action
The molecular and cellular effects of 5-Bromo-2-iodopyrimidine’s action largely depend on the specific substituted pyrimidine compounds that it helps synthesize . These compounds can have a wide range of effects based on their specific structures and functions.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 5-Bromo-2-iodopyrimidine. For instance, the compound is sensitive to light , suggesting that exposure to light could potentially affect its stability and efficacy. Furthermore, the compound should be stored in a dark place, sealed, and in dry conditions .
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-bromo-2-iodopyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H2BrIN2/c5-3-1-7-4(6)8-2-3/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEZKXPQIDURFKA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=N1)I)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2BrIN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90426513 |
Source
|
| Record name | 5-Bromo-2-iodopyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90426513 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
284.88 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-iodopyrimidine | |
CAS RN |
183438-24-6 |
Source
|
| Record name | 5-Bromo-2-iodopyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90426513 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Bromo-2-iodopyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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